Cas no 2137092-86-3 (2-nitro-N-(1S)-1-(2S)-pyrrolidin-2-ylethylbenzene-1-sulfonamide)

• Product Name: 2-nitro-N-(1S)-1-(2S)-pyrrolidin-2-ylethylbenzene-1-sulfonamide
• CAS No: 2137092-86-3
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 6416816
• PubChem ID: 165494040
• Update Time: 2025-10-29

2-nitro-N-(1S)-1-(2S)-pyrrolidin-2-ylethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-nitro-N-(1S)-1-(2S)-pyrrolidin-2-ylethylbenzene-1-sulfonamide
• 2-nitro-N-[(1S)-1-[(2S)-pyrrolidin-2-yl]ethyl]benzene-1-sulfonamide
• 2137092-86-3
• EN300-1169697

• Inchi： 1S/C12H17N3O4S/c1-9(10-5-4-8-13-10)14-20(18,19)12-7-3-2-6-11(12)15(16)17/h2-3,6-7,9-10,13-14H,4-5,8H2,1H3/t9-,10-/m0/s1
• InChI Key： FRNATXUUDNHLFJ-UWVGGRQHSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N[C@@H](C)[C@@H]1CCCN1)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 112Ų

Additional information on 2-nitro-N-(1S)-1-(2S)-pyrrolidin-2-ylethylbenzene-1-sulfonamide

Introduction to 2-nitro-N-(1S)-1-(2S)-pyrrolidin-2-ylethylbenzene-1-sulfonamide (CAS No. 2137092-86-3)

2-nitro-N-(1S)-1-(2S)-pyrrolidin-2-ylethylbenzene-1-sulfonamide, identified by the chemical compound code CAS No. 2137092-86-3, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The specific stereochemistry of this molecule, characterized by the (1S) and (2S) configurations at the pyrrolidine ring, underscores its potential as a chiral entity, a critical factor in modern drug design where enantiomeric purity can profoundly influence efficacy and safety.

The structural framework of 2-nitro-N-(1S)-1-(2S)-pyrrolidin-2-ylethylbenzene-1-sulfonamide incorporates several key pharmacophoric elements. The nitro group at the benzene ring introduces a polar and electron-withdrawing moiety, which can modulate the molecule's reactivity and interactions with biological targets. Concurrently, the sulfonamide functional group (-SO₂NH₂) is renowned for its ability to enhance binding affinity to proteins and enzymes, a hallmark of many successful drugs. The presence of the pyrrolidine ring further enriches the molecule's complexity, offering multiple hydrogen bonding sites and spatial orientations that could be exploited for receptor recognition.

In recent years, there has been burgeoning interest in the development of chiral sulfonamides due to their role as key intermediates in drug synthesis and their unique pharmacological profiles. The stereochemistry of (1S)-pyrrolidin-2-yl and (2S)-configuration in this compound suggests that it may exhibit enantioselective interactions with biological systems. Such selectivity is highly valued in drug design, as it can lead to improved therapeutic outcomes while minimizing off-target effects. This concept aligns with contemporary trends in medicinal chemistry, where precision and specificity are paramount.

The nitro group in 2-nitro-N-(1S)-1-(2S)-pyrrolidin-2-ylethylbenzene-1-sulfonamide also plays a pivotal role in its potential reactivity. Nitroaromatic compounds are known for their versatility in chemical transformations, including reduction to amines or diazotization followed by coupling reactions. These properties make them valuable scaffolds for synthesizing more complex molecules or for modulating specific pharmacological effects. Moreover, the sulfonamide moiety can participate in hydrogen bonding interactions with nucleophilic centers in biological targets, such as enzymes or receptors, thereby influencing binding affinity and kinetic stability.

From a research perspective, CAS No. 2137092-86-3 has emerged as a compound of interest in several cutting-edge studies exploring novel therapeutic avenues. For instance, recent investigations have highlighted the potential of sulfonamides as inhibitors of bacterial biofilm formation—a critical factor in combating antibiotic resistance. The unique structural features of 2-nitro-N-(1S)-1-(2S)-pyrrolidin-2-ylethylbenzene-1-sulfonamide, particularly its chiral center and nitro substituent, may confer properties that make it an effective candidate for such applications.

Another area where this compound shows promise is in the realm of enzyme inhibition. Sulfonamides are frequently employed as inhibitors due to their ability to mimic natural substrates or covalently modify active sites on enzymes. The presence of both the nitro group and the sulfonamide moiety could allow 2-nitro-N-(1S)-1-(2S)-pyrrolidin-2-ylethylbenzene-1-sulfonamide to interact with multiple residues within an enzyme's active site simultaneously, potentially leading to high-affinity binding. This capability is particularly relevant in diseases where enzyme dysregulation is pathognomonic.

The stereochemical integrity of this molecule is another aspect that warrants closer examination. Chiral drugs often exhibit different pharmacological profiles depending on their enantiomeric form, necessitating rigorous evaluation during drug development. The (1S) and (2S) configurations at the pyrrolidine ring suggest that this compound may exist as diastereomers or enantiomers, each with distinct biological activities. Understanding these stereochemical relationships is essential for optimizing drug design and ensuring that only the most active and safe forms are advanced into clinical trials.

From an industrial standpoint, synthesizing CAS No. 2137092-86-3 presents both challenges and opportunities. The incorporation of multiple stereocenters requires precise synthetic methodologies to achieve high enantiomeric purity—a critical requirement for pharmaceutical-grade compounds. Advances in asymmetric synthesis have made it increasingly feasible to construct complex chiral molecules like this one efficiently and cost-effectively. Such progress bodes well for future applications where stereochemically pure intermediates are indispensable.

The sulfonamide functional group also opens doors for further derivatization—enabling chemists to modify various aspects of the molecule's structure while retaining its core pharmacophoric features. This flexibility is advantageous during lead optimization campaigns when subtle changes can significantly impact potency or selectivity profiles. By systematically altering substituents around the benzene ring or exploring alternative linkers between functional groups (e.g., replacing ethyl chains with other alkyl groups), researchers can fine-tune properties such as solubility or metabolic stability.

In conclusion,CAS No 2137092863 represents an intriguing molecular entity with substantial potential across multiple domains within pharmaceutical chemistry and medicinal biology Its unique combination of structural features—including stereochemistry stereocenters nitro groups sulfonamides—positions it as a promising candidate for further exploration Specifically its role as part complex drug candidates underscores importance understanding intricate relationship between molecular architecture biological activity This highlights need continued research development area remains rich possibilities